Cas no 863019-46-9 (methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate)

• Product Name: methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
• CAS No: 863019-46-9
• MF: C₁₆H₁₇N₅O₃
• MW: 327.337882757187
• CID: 6175545
• PubChem ID: 16800747
• Update Time: 2025-11-01

methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
• AKOS024593544
• 863019-46-9
• SMR000640894
• F0656-0730
• methyl 2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)butanoate
• SR-01000008131
• methyl 2-[3-(4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate
• methyl 2-[3-(4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate
• MLS001201508
• HMS2240A06
• CHEMBL1397210
• SR-01000008131-1

• Inchi： 1S/C16H17N5O3/c1-4-12(16(23)24-3)20-9-17-14-13(15(20)22)18-19-21(14)11-7-5-10(2)6-8-11/h5-9,12H,4H2,1-3H3
• InChI Key： GYXJVTQWKRIAAS-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)N1C=NC2=C(C1=O)N=NN2C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 327.13313942g/mol
• Monoisotopic Mass: 327.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.7Ų

Additional information on methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate

Introduction to Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ylbutanoate (CAS No. 863019-46-9)

Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ylbutanoate, with the CAS number 863019-46-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their broad spectrum of biological activities and have been extensively studied for their therapeutic potential.

The molecular structure of Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ylbutanoate consists of a triazolopyrimidine core linked to a butanoate moiety. The presence of the 4-methylphenyl group enhances the lipophilicity of the compound, making it more suitable for membrane permeability and thus potentially improving its bioavailability. The oxo group at the 7-position and the butanoate side chain contribute to the overall stability and reactivity of the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. Triazolopyrimidine derivatives have been particularly promising in this regard. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific arrangement of atoms in Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ylbutanoate makes it a candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, triazolopyrimidine derivatives have been shown to inhibit kinases and other enzymes that are crucial for cell proliferation and survival. The structural features of Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ylbutanoate suggest that it may interact with these enzymes in a manner that disrupts their function.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how Methyl 2-3-(4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-ybutanoate interacts with target proteins. These studies have provided valuable insights into its potential therapeutic applications.

The synthesis of Methyl 2-3-(4-methylphenyl)-7 oxo - 3 H , 6 H , 7 H - 1 , 2 , 3 tri az o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l b u t a n o a t e involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further biological testing.

In vitro studies have begun to reveal the biological activity profile of this compound. Initial experiments have shown that it exhibits inhibitory effects on several enzymes relevant to cancer progression. The ability to modulate these enzymes could lead to the development of novel anticancer drugs. Additionally，the compound has shown promise in preliminary anti-inflammatory assays，suggesting its potential as an effective treatment for inflammatory diseases.

The pharmacokinetic properties of Methyl 2 - 3 - ( 4 - m e t h y l p h e n y l ) - 7 - o x o - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l b u t a n o a t e are also being thoroughly investigated. Understanding how the body processes this compound is crucial for determining its therapeutic window and potential side effects. Preliminary data suggest that it is well-tolerated at moderate doses，with minimal toxicity observed in animal models.

The development of new drugs is often a lengthy process，requiring extensive testing before they can be approved for human use。However，the promising results obtained so far with Methyl _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ provide hope that it may one day contribute to the treatment of various diseases。Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential。

The field of medicinal chemistry is constantly evolving，with new discoveries being made at a rapid pace。Compounds like Methyl_2_3_(4_methylphenyl)_7_oxo_1_23triazolo45dpyrimidin_6ybutanoate represent just a small fraction of the many innovative molecules being developed to address unmet medical needs。The continued exploration of such compounds holds great promise for improving human health and well-being。